Cas no 1361891-72-6 (2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl)

• Product Name: 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl
• CAS No: 1361891-72-6
• MF: C₁₂H₆Cl₂FNO₂
• MW: 286.085944652557
• CID: 4995970
• Update Time: 2025-10-19

2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl

• Inchi： 1S/C12H6Cl2FNO2/c13-7-4-5-8(10(14)6-7)9-2-1-3-11(15)12(9)16(17)18/h1-6H
• InChI Key： HGKMYRGZSJTSBT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8

Additional information on 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl

Comprehensive Overview of 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl (CAS No. 1361891-72-6): Properties, Applications, and Industry Insights

2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl (CAS No. 1361891-72-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This biphenyl derivative features a unique combination of halogen substituents (chloro and fluoro groups) and a nitro functional group, making it a valuable building block for synthesizing complex molecules. Its molecular structure, C₁₂H₆Cl₂FNO₂, offers versatile reactivity patterns that align with modern green chemistry principles and sustainable synthesis trends.

In recent years, the demand for fluorinated biphenyls like 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl has surged due to their role in developing next-generation materials and bioactive compounds. Researchers frequently search for "nitro-biphenyl applications" or "halogenated biphenyl synthesis" to explore its potential in drug discovery and crop protection formulations. The compound's electron-withdrawing groups enhance its utility in cross-coupling reactions, a topic trending in catalytic chemistry discussions.

The physicochemical properties of CAS 1361891-72-6 include a moderate melting point (typically 120-125°C) and low water solubility, which are critical for its handling in industrial-scale processes. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing frequent queries like "how to analyze nitro-biphenyl derivatives." Its stability under inert atmospheres makes it suitable for high-temperature reactions, a feature highlighted in recent patent literature.

From an SEO perspective, this compound intersects with trending topics like "fluorine in medicinal chemistry" and "nitro group transformations." Environmental considerations are also prominent, with searches for "biodegradable halogenated compounds" reflecting industry shifts toward eco-friendly alternatives. Regulatory compliance remains a key focus, as evidenced by searches for "REACH compliance for biphenyl derivatives."

Innovative applications of 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl include its use in OLED materials and liquid crystal displays, aligning with the global push for energy-efficient technologies. Its meta-substituted aromatic system enables precise molecular tuning, a subject frequently explored in computational chemistry studies. Laboratories often inquire about "scaling up biphenyl reactions" or "solvent selection for nitro-aromatics," underscoring its practical relevance.

Quality control protocols for CAS 1361891-72-6 emphasize residual solvent analysis and heavy metal screening, addressing concerns raised in GMP manufacturing forums. The compound's chromatographic behavior (logP ~3.2) also makes it a candidate for analytical method development training, a niche educational topic. Recent scientific publications have investigated its potential in photocatalysis, tapping into the growing interest in light-driven reactions.

Market analysts note increasing supply chain inquiries for this material, particularly from Asia-Pacific research hubs. The compound's structural analogs are frequently discussed in structure-activity relationship (SAR) studies, with search terms like "modifying biphenyl pharmacophores" gaining traction. Its compatibility with continuous flow chemistry systems positions it well for Industry 4.0 adoption in chemical production.

In conclusion, 2,4-Dichloro-3'-fluoro-2'-nitro-biphenyl represents a multifaceted chemical entity bridging academic research and industrial innovation. Its evolving applications across material science, catalysis, and life sciences ensure continued relevance in the specialty chemicals sector. Future developments may focus on atom-efficient derivatization methods and lifecycle assessment studies to meet circular economy objectives.